molecular formula C20H21NO B8527308 Phenyl{3-[1-(pyrrolidin-1-yl)prop-1-en-1-yl]phenyl}methanone CAS No. 73031-37-5

Phenyl{3-[1-(pyrrolidin-1-yl)prop-1-en-1-yl]phenyl}methanone

Cat. No. B8527308
CAS RN: 73031-37-5
M. Wt: 291.4 g/mol
InChI Key: WXDDGOHMUKLOKV-UHFFFAOYSA-N
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Description

Phenyl{3-[1-(pyrrolidin-1-yl)prop-1-en-1-yl]phenyl}methanone is a useful research compound. Its molecular formula is C20H21NO and its molecular weight is 291.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenyl{3-[1-(pyrrolidin-1-yl)prop-1-en-1-yl]phenyl}methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenyl{3-[1-(pyrrolidin-1-yl)prop-1-en-1-yl]phenyl}methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

73031-37-5

Molecular Formula

C20H21NO

Molecular Weight

291.4 g/mol

IUPAC Name

phenyl-[3-(1-pyrrolidin-1-ylprop-1-enyl)phenyl]methanone

InChI

InChI=1S/C20H21NO/c1-2-19(21-13-6-7-14-21)17-11-8-12-18(15-17)20(22)16-9-4-3-5-10-16/h2-5,8-12,15H,6-7,13-14H2,1H3

InChI Key

WXDDGOHMUKLOKV-UHFFFAOYSA-N

Canonical SMILES

CC=C(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)N3CCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 60 ml of toluene, 1.67 g of the starting ketone, 1.49 g of pyrrolidine and 0.10 g of boron trifluoride etherate were dissolved. The mixture was refluxed for 25 hours using a Cope water separator and molecular sieve 4A as the dehydrating agent. After having distilled out the solvent, the residue was subjected to a distillation under a reduced pressure to obtain 0.83 g of the desired enamine (yield: 41%).
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
4A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ketone
Quantity
1.67 g
Type
reactant
Reaction Step Three
Quantity
1.49 g
Type
reactant
Reaction Step Three
Quantity
0.1 g
Type
reactant
Reaction Step Three
Quantity
60 mL
Type
reactant
Reaction Step Three
Yield
41%

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